rac Enterodiol-13C3
Overview
Description
Rac Enterodiol-13C3, also known as this compound, is a useful research compound. Its molecular formula is C₁₅¹³C₃H₂₂O₄ and its molecular weight is 305.34. The purity is usually 95%.
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Scientific Research Applications
Isotopically Labeled Compounds in Research
Isotopically labeled compounds, such as those labeled with 13C, are crucial in various scientific research areas, particularly in studying metabolic pathways, pharmacokinetics, and environmental processes. One of the primary applications of these compounds is in Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) analyses, where they serve as internal standards to achieve accurate quantitative results.
Examples of Isotopically Labeled Compound Synthesis and Application
Synthesis of Multiply 13C-Labelled Lignans for LC-MS and GC-MS Analysis
- The syntheses of multiply 13C-labelled derivatives of mammalian lignans (enterolactone and enterodiol) and their plant precursors (secoisolariciresinol and matairesinol) have been described. These compounds were prepared with potassium [13C]cyanide as the source for all the 13C atoms, intended for use as internal standards in LC-MS and GC-MS analyses (Fryatt & Botting, 2005).
Gastric Emptying Evaluation via Breath Test Using 13C-Labeled Compounds
- A study compared 13C-acetic acid and 13C-octanoic acid in a newly-constituted breath test for monitoring gastric emptying in conscious rats. The study aimed to determine which of these compounds would be more sensitive for evaluating the gastric emptying of liquid enteral nutrient formulas. This research highlights the sensitivity and utility of 13C-labeled compounds in non-invasive physiological studies (Uchida & Shimizu, 2007).
Mechanism of Action
Target of Action
rac Enterodiol-13C3 is a labelled analog of rac Enterodiol , which is a metabolite of sesame lignan . .
Biochemical Pathways
Stable isotope labeling, such as that in this compound, allows researchers to study metabolic pathways in vivo in a safe manner .
Action Environment
Stable isotope-labeled compounds like this compound are used as environmental pollutant standards for the detection of air, water, soil, sediment, and food . This suggests that environmental factors could influence the action, efficacy, and stability of this compound.
Safety and Hazards
Properties
IUPAC Name |
2,3-bis[(3-hydroxyphenyl)methyl](1,2,4-13C3)butane-1,4-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O4/c19-11-15(7-13-3-1-5-17(21)9-13)16(12-20)8-14-4-2-6-18(22)10-14/h1-6,9-10,15-16,19-22H,7-8,11-12H2/i11+1,12+1,15+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWONJCNDULPHLV-IPDAJEFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)CC(CO)C(CC2=CC(=CC=C2)O)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)O)CC([13CH2]O)[13CH](CC2=CC(=CC=C2)O)[13CH2]O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70747697 |
Source
|
| Record name | 2,3-Bis[(3-hydroxyphenyl)methyl](1,2,4-~13~C_3_)butane-1,4-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70747697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
918502-74-6 |
Source
|
| Record name | 2,3-Bis[(3-hydroxyphenyl)methyl](1,2,4-~13~C_3_)butane-1,4-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70747697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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